6-amino-8-(2,3-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Overview
Description
6-amino-8-(2,3-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile is a useful research compound. Its molecular formula is C20H19N5O2 and its molecular weight is 361.4g/mol. The purity is usually 95%.
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Properties
CAS No. |
459153-37-8 |
|---|---|
Molecular Formula |
C20H19N5O2 |
Molecular Weight |
361.4g/mol |
IUPAC Name |
(8R,8aR)-6-amino-8-(2,3-dimethoxyphenyl)-2,3,8,8a-tetrahydro-1H-isoquinoline-5,7,7-tricarbonitrile |
InChI |
InChI=1S/C20H19N5O2/c1-26-16-5-3-4-13(18(16)27-2)17-15-9-25-7-6-12(15)14(8-21)19(24)20(17,10-22)11-23/h3-6,15,17,25H,7,9,24H2,1-2H3/t15-,17+/m0/s1 |
InChI Key |
ZIUNGNSFWYVVBV-DOTOQJQBSA-N |
SMILES |
COC1=CC=CC(=C1OC)C2C3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
Isomeric SMILES |
COC1=CC=CC(=C1OC)[C@@H]2[C@H]3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
Canonical SMILES |
COC1=CC=CC(=C1OC)C2C3CNCC=C3C(=C(C2(C#N)C#N)N)C#N |
Origin of Product |
United States |
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